104-53-0

Hydrocinnamaldehyde

In Stock

• CAS RN:
• 104-53-0

• Formula:
• C9H10O

• InChI:
• InChI=1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8H,4,7H2

• InChIKey:
• YGCZTXZTJXYWCO-UHFFFAOYSA-N

• Hydrocinnamaldehyde is C=C double bond hydrogenated cinnamaldehyde. It has been synthesized by the selective hydrogenation of C=C double bond of cinnamaldehyde by various methods. Hydrocinnamaldehyde and nitromethane undergoes Henry reaction to form nitroaldols. The C1 and C3 position labelled with ¹³C of hydrocinnamaldehyde was subjected to mass spectrometry and the fragmentation pattern was elucidated.
  3-Phenylpropanal, also known as hydrocinnamaldehyde or benzenepropanal, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Phenylpropanal exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3-phenylpropanal is primarily located in the cytoplasm. 3-Phenylpropanal is a balsa...

5-(furan-3-yl)-1H-indole

In Stock

• CAS RN:
• 144104-53-0

• Formula:
• C12H9NO

• InChI:
• InChI=1S/C12H9NO/c1-2-12-10(3-5-13-12)7-9(1)11-4-6-14-8-11/h1-8,13H

• InChIKey:
• DCROHJHXMCNULF-UHFFFAOYSA-N

• 5-(furan-3-yl)-1H-indole, also known as 5-(furan-3-yl)-1H-indole, is a useful research compound. Its molecular formula is C12H9NO and its molecular weight is 183.21. The purity is usually 95%.

3-[4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine

In Stock

• CAS RN:
• 1019104-53-0

• Formula:
• C23H30N6O3S

• InChI:
• InChI=1S/C23H30N6O3S/c1-15-14-21(16(2)13-20(15)32-6)33(30,31)28-11-9-27(10-12-28)22-7-8-23(25-24-22)29-19(5)17(3)18(4)26-29/h7-8,13-14H,9-12H2,1-6H3

• InChIKey:
• JGUJTJWCHZIDPK-UHFFFAOYSA-N

• 3-[4-(4-methoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-yl]-6-(3,4,5-trimethyl-1H-pyrazol-1-yl)pyridazine is a useful research compound. Its molecular formula is C23H30N6O3S and its molecular weight is 470.6 g/mol. The purity is usually 95%.